3-tert-butyl-5-chloro-1,3-benzoxazole-2(3H)-thione

• Molecular Formula: C11H12ClNOS
• Molecular Weight: 241.74 g/mol
• IUPAC Name: 3-tert-butyl-5-chloro-1,3-benzoxazole-2-thione
• InChI: InChI=1S/C11H12ClNOS/c1-11(2,3)13-8-6-7(12)4-5-9(8)14-10(13)15/h4-6H,1-3H3
• InChI Key: LXMFAHVNESCDLP-UHFFFAOYSA-N
• SMILES: CC(C)(C)N1C2=C(C=CC(=C2)Cl)OC1=S

Description

3-tert-butyl-5-chloro-1,3-benzoxazole-2(3H)-thione is a heterocyclic compound that has gained attention in scientific research due to its unique properties. This compound is also known as TCBT, and it is a derivative of benzoxazole. TCBT has been found to have potential applications in various fields such as medicinal chemistry, material science, and environmental science.

Mechanism of Action

The mechanism of action of TCBT is not fully understood. However, it is believed that TCBT exerts its antimicrobial and antiviral effects by inhibiting the activity of enzymes involved in the biosynthesis of nucleic acids.
Biochemical and Physiological Effects:
TCBT has been found to have low toxicity and good biocompatibility. It has been reported to have no significant adverse effects on mammalian cells. TCBT has also been found to exhibit antioxidant properties and has been shown to scavenge free radicals.

Advantages and Limitations for Lab Experiments

One of the main advantages of TCBT is its low toxicity and good biocompatibility, which makes it a suitable candidate for various applications in medicinal chemistry. However, TCBT has limited solubility in water, which can pose a challenge for its use in certain experiments.

Future Directions

There are several future directions for the research and development of TCBT. One potential direction is to explore its potential applications in the field of nanotechnology. TCBT has been found to have the ability to form self-assembled monolayers on gold surfaces, which could be useful for the development of biosensors and other nanodevices. Another potential direction is to study the structure-activity relationship of TCBT and its derivatives to identify compounds with improved efficacy and selectivity. Finally, TCBT could also be explored for its potential applications in environmental science, such as in the development of novel materials for water purification.

Synthesis Methods

TCBT can be synthesized by the reaction of 5-chloro-2-aminophenol with 2-methyl-2-propanethiol in the presence of a catalyst such as zinc chloride. The reaction takes place under reflux conditions, and the resulting product is purified by recrystallization.

Scientific Research Applications

TCBT has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit antimicrobial, antiviral, and anticancer properties. TCBT has been reported to inhibit the growth of various bacterial and fungal strains, including Escherichia coli, Staphylococcus aureus, and Candida albicans. TCBT has also shown promising results in inhibiting the replication of the hepatitis C virus.